Cas no 145279-67-0 (2-Butanamine,N-(benzoyloxy)-)

• Product Name: 2-Butanamine,N-(benzoyloxy)-
• CAS No: 145279-67-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 101750
• PubChem ID: 11579264
• Update Time: 2025-04-18

2-Butanamine,N-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine,N-(benzoyloxy)-
• [(sec-Butylamino)oxy](phenyl)methanone
• (z)-isoquinolin-1-yl(phenylimino)methyl benzoate
• AC1L5JOB
• AC1Q5WX5
• AR-1A7938
• CTK5A2241
• KST-1A0389
• N-Benzoyloxy-sek.-butylamin
• NSC116684
• NSC25451
• N-sek.-Butyl-O-benzoyl-hydroxylamin
• O-Benzoyl-N-phenyl-isochinaldamid
• O-Benzoyl-N-phenyl-isochinaldinsaeureamid
• O-benzoyl-N-s-butylhydroxylamine
• O-benzoyl-N-sec-butylhydroxylamine
• N-BENZOYLOXY-SEK-BUTYLAMINE
• (butan-2-ylamino) Benzoate
• SCHEMBL23522306
• AKOS006291339
• 145279-67-0

• Inchi： 1S/C11H15NO2/c1-3-9(2)12-14-11(13)10-7-5-4-6-8-10/h4-9,12H,3H2,1-2H3
• InChI Key： JFJCKLNPXLBRGF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)NC(C)CC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų